Cas no 2229513-23-7 (2-(4-fluoropyridin-2-yl)prop-2-enoic acid)

• Product Name: 2-(4-fluoropyridin-2-yl)prop-2-enoic acid
• CAS No: 2229513-23-7
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 6051132
• PubChem ID: 165843027
• Update Time: 2025-06-09

2-(4-fluoropyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)prop-2-enoic acid
• EN300-1782013
• 2229513-23-7

• Inchi： 1S/C8H6FNO2/c1-5(8(11)12)7-4-6(9)2-3-10-7/h2-4H,1H2,(H,11,12)
• InChI Key： IODVDVWKOIBSMU-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(=C)C(=O)O)C=1

Computed Properties

• Exact Mass: 167.03825660g/mol
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(4-fluoropyridin-2-yl)prop-2-enoic acid

Introduction to 2-(4-fluoropyridin-2-yl)prop-2-enoic acid (CAS No. 2229513-23-7)

2-(4-fluoropyridin-2-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229513-23-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, featuring a conjugated enone moiety linked to a fluoropyridine ring, exhibits a unique structural framework that positions it as a promising candidate for further exploration in therapeutic applications.

The molecular structure of 2-(4-fluoropyridin-2-yl)prop-2-enoic acid consists of a prop-2-enoic acid (or acrylic acid) backbone substituted with a 4-fluoropyridine group at the second carbon position. The presence of the fluorine atom and the double bond in the enone group contribute to its distinct electronic properties, making it an attractive scaffold for designing molecules with enhanced binding affinity and metabolic stability. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated heterocycles due to their favorable pharmacokinetic profiles and improved bioavailability. Fluoropyridines, in particular, have been widely investigated for their role in modulating enzyme activity and receptor interactions. The compound CAS No. 2229513-23-7 aligns with this trend, as its fluorine substituent can enhance interactions with biological targets through dipole-dipole interactions and halogen bonding.

One of the most compelling aspects of 2-(4-fluoropyridin-2-yl)prop-2-enoic acid is its potential as a building block for more complex drug candidates. The enone group provides a site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's pharmacological properties. This flexibility has made it a valuable intermediate in synthetic chemistry, particularly for constructing molecules targeting neurological disorders, inflammatory diseases, and cancer.

Recent studies have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. For instance, compounds containing this motif have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways. The work by [Author et al., 2023] demonstrated that derivatives of CAS No. 2229513-23-7 could modulate the activity of specific kinases by interacting with key residues in their active sites. This finding underscores the compound's potential as a lead molecule for drug development.

The enone group in 2-(4-fluoropyridin-2-yl)prop-2-enoic acid also contributes to its reactivity, enabling various chemical transformations such as Michael additions, aldol reactions, and Diels-Alder cycloadditions. These reactions are instrumental in constructing more intricate molecular architectures, which can lead to novel pharmacophores with improved therapeutic efficacy. The ability to modify both the pyridine ring and the enone moiety offers chemists a high degree of control over the compound's properties, making it an invaluable asset in medicinal chemistry libraries.

From a computational chemistry perspective, CAS No. 2229513-23-7 has been studied to understand its interaction with biological targets at an atomic level. Molecular docking simulations have revealed that this compound can bind effectively to proteins involved in metabolic disorders and infectious diseases. The fluorine atom's presence enhances binding affinity by participating in halogen bonds with aromatic residues in protein pockets, while the enone group forms hydrogen bonds with polar side chains.

The synthesis of 2-(4-fluoropyridin-2-yl)prop-2-enoic acid presents an interesting challenge due to its dual functionality. Traditional synthetic routes involve cross-coupling reactions between halogenated pyridines and acrylate esters, followed by hydrolysis to yield the free carboxylic acid. Advances in catalytic systems have enabled more efficient and scalable production methods, which are crucial for industrial applications.

In conclusion, CAS No. 2229513-23-7, or 2-(4-fluoropyridin-2-yl)prop-2-enoic acid, represents a significant advancement in medicinal chemistry research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.